N-butyl-3-methoxybenzene-1-sulfonamide
Overview
Description
“N-butyl-3-methoxybenzene-1-sulfonamide” is a chemical compound with the molecular formula C11H17NO3S and a molecular weight of 243.32 g/mol . It is also known by other names such as Benzenesulfonic acid butyl amide, N-Butylbenzenesulfonamide, Plastomoll BMB, N-(n-Butyl)benzenesulfonamide, Dellatol BBS, and Plasthall BSA .
Molecular Structure Analysis
The molecular structure of “N-butyl-3-methoxybenzene-1-sulfonamide” consists of a benzene ring substituted with a methoxy group and a sulfonamide group that is further substituted with a butyl group . The InChI code for the compound is1S/C11H17NO3S/c1-3-4-8-12-16(13,14)11-7-5-6-10(9-11)15-2/h5-7,9,12H,3-4,8H2,1-2H3 . Physical And Chemical Properties Analysis
“N-butyl-3-methoxybenzene-1-sulfonamide” is an oil at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the retrieved data.Scientific Research Applications
Chemical Properties and Identification
“N-butyl-3-methoxybenzene-1-sulfonamide” is a chemical compound with the CAS Number: 1791324-98-5. It has a molecular weight of 243.33 and its IUPAC name is N-butyl-3-methoxybenzenesulfonamide . It is typically stored at room temperature and has a physical form of oil .
Use in Fluorescent Probes
One of the applications of sulfonamide-containing compounds like “N-butyl-3-methoxybenzene-1-sulfonamide” is in the creation of fluorescent probes. These probes have been used in fluorescent imaging for the noninvasive detection of cancers . Sulfonamide-containing naphthalimide derivatives were synthesized by incorporating N-butyl-4-ethyldiamino-1,8-naphthalene imide into sulfonamide and sulfadiazine as the tumor-targeting groups . These derivatives showed low cell cytotoxicity to B16F10 melanoma cells and were taken up highly by these cells, achieving good green fluorescent images .
properties
IUPAC Name |
N-butyl-3-methoxybenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO3S/c1-3-4-8-12-16(13,14)11-7-5-6-10(9-11)15-2/h5-7,9,12H,3-4,8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUNWARTXGJIWRS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNS(=O)(=O)C1=CC=CC(=C1)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-butyl-3-methoxybenzene-1-sulfonamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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